Cas no 1417792-98-3 (tert-Butyl (1-(benzo[d]isothiazol-3-yl)piperidin-3-yl)(methyl)carbamate)

• Product Name: tert-Butyl (1-(benzo[d]isothiazol-3-yl)piperidin-3-yl)(methyl)carbamate
• CAS No: 1417792-98-3
• MF: C₁₈H₂₅N₃O₂S
• MW: 347.475003004074
• CID: 2091749
• PubChem ID: 71301479
• Update Time: 2025-06-11

tert-Butyl (1-(benzo[d]isothiazol-3-yl)piperidin-3-yl)(methyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (1-(benzo[d]isothiazol-3-yl)piperidin-3-yl)(methyl)carbamate
• tert-butyl N-[1-(1,2-benzothiazol-3-yl)piperidin-3-yl]-N-methylcarbamate
• AKOS024463558
• DB-309585
• tert-Butyl(1-(benzo[d]isothiazol-3-yl)piperidin-3-yl)(methyl)carbamate
• (1-Benzo[d]isothiazol-3-yl-piperidin-3-yl)-methyl-carbamic acid tert-butyl ester
• 1417792-98-3

• MDL： MFCD22631658
• Inchi： 1S/C18H25N3O2S/c1-18(2,3)23-17(22)20(4)13-8-7-11-21(12-13)16-14-9-5-6-10-15(14)24-19-16/h5-6,9-10,13H,7-8,11-12H2,1-4H3
• InChI Key： XGLMLYWYDCVHQT-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C(=N1)N1CCCC(C1)N(C(=O)OC(C)(C)C)C

Computed Properties

• Exact Mass: 347.16674822g/mol
• Monoisotopic Mass: 347.16674822g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 73.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on tert-Butyl (1-(benzo[d]isothiazol-3-yl)piperidin-3-yl)(methyl)carbamate

tert-Butyl (1-(benzo[d]isothiazol-3-yl)piperidin-3-yl)(methyl)carbamate (CAS No. 1417792-98-3): A Comprehensive Overview

tert-Butyl (1-(benzo[d]isothiazol-3-yl)piperidin-3-yl)(methyl)carbamate (CAS No. 1417792-98-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas, particularly in the development of novel drugs targeting neurological and psychiatric disorders.

The structure of tert-butyl (1-(benzo[d]isothiazol-3-yl)piperidin-3-yl)(methyl)carbamate is composed of a tert-butyl carbamate group attached to a piperidine ring, which is further substituted with a benzo[d]isothiazole moiety. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it an intriguing candidate for detailed investigation.

Recent research has focused on elucidating the pharmacological activities of this compound. Studies have shown that tert-butyl (1-(benzo[d]isothiazol-3-yl)piperidin-3-yl)(methyl)carbamate exhibits potent antagonistic activity against specific neurotransmitter receptors, particularly those involved in the regulation of serotonin and dopamine pathways. This activity suggests its potential utility in the treatment of conditions such as depression, anxiety, and schizophrenia.

In addition to its receptor antagonism, this compound has been found to possess neuroprotective properties. Preclinical studies have demonstrated that it can reduce oxidative stress and inflammation in neuronal cells, thereby offering a potential therapeutic approach for neurodegenerative diseases like Alzheimer's and Parkinson's disease. These findings highlight the multifaceted nature of tert-butyl (1-(benzo[d]isothiazol-3-yl)piperidin-3-yl)(methyl)carbamate and its broad spectrum of biological activities.

The synthesis of tert-butyl (1-(benzo[d]isothiazol-3-yl)piperidin-3-yl)(methyl)carbamate involves several well-defined steps, including the formation of the piperidine ring, the introduction of the benzo[d]isothiazole moiety, and the final attachment of the tert-butyl carbamate group. Advanced synthetic methodologies have been developed to optimize yield and purity, making this compound more accessible for further research and development.

One of the key challenges in the development of new drugs is ensuring their safety and efficacy. Preclinical studies on tert-butyl (1-(benzo[d]isothiazol-3-yl)piperidin-3-yl)(methyl)carbamate have shown promising results in terms of low toxicity and favorable pharmacokinetic properties. These findings provide a strong foundation for advancing this compound into clinical trials.

Clinical trials are currently underway to evaluate the therapeutic potential of tert-butyl (1-(benzo[d]isothiazol-3-yl)piperidin-3-yl)(methyl)carbamate in various indications. Early-phase trials have focused on assessing its safety profile and determining optimal dosing regimens. Preliminary data from these trials have been encouraging, with no significant adverse effects reported at therapeutic doses.

The mechanism of action of tert-butyl (1-(benzo[d]isothiazol-3-yl)piperidin-3-yl)(methyl)carbamate is thought to involve modulation of neurotransmitter systems in the brain. Specifically, it appears to interact with serotonin and dopamine receptors, leading to changes in neuronal signaling that may underlie its therapeutic effects. Further research is needed to fully elucidate these mechanisms and identify potential targets for intervention.

In conclusion, tert-butyl (1-(benzo[d]isothiazol-3-yl)piperidin-3-yl)(methyl)carbamate (CAS No. 1417792-98-3) represents a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its properties and mechanisms, paving the way for its development as a novel drug candidate in the treatment of neurological and psychiatric disorders.